Cas no 797793-03-4 (2,4(1H,3H)-Pyrimidinedione,3-(2,6-dimethylphenyl)dihydro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,3-(2,6-dimethylphenyl)dihydro-
• CAS No: 797793-03-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 556690
• PubChem ID: 45097571
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,3-(2,6-dimethylphenyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,3-(2,6-dimethylphenyl)dihydro-
• 3-(2,6-Dimethylphenyl)dihydropyrimidin-2,4-(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione,3-(2,6-dimethylphenyl)dihydro-(9CI)
• SCHEMBL5480262
• GQHMRXODZUJDFG-UHFFFAOYSA-N
• 797793-03-4
• 3-(2,6-dimethylphenyl)dihydropyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H14N2O2/c1-8-4-3-5-9(2)11(8)14-10(15)6-7-13-12(14)16/h3-5H,6-7H2,1-2H3,(H,13,16)
• InChI Key： GQHMRXODZUJDFG-UHFFFAOYSA-N
• SMILES： O=C1CCNC(N1C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 1.3